N-(2-methoxybenzyl)-2,1,3-benzothiadiazole-4-sulfonamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C14H13N3O3S2/c1-20-12-7-3-2-5-10(12)9-15-22(18,19)13-8-4-6-11-14(13)17-21-16-11/h2-8,15H,9H2,1H3
• InChI Key: OGZFELPLSPSTFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNS(=O)(=O)C2=CC=CC3=NSN=C32
• Molecular Formula: C14H13N3O3S2
• Molecular Weight: 335.4 g/mol

Description

N-(2-methoxybenzyl)-2,1,3-benzothiadiazole-4-sulfonamide is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications due to its unique chemical properties and mechanism of action.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-2,1,3-benzothiadiazole-4-sulfonamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases, which play a role in cancer cell growth and proliferation. It also inhibits the activity of protein tyrosine phosphatases, which are involved in insulin signaling and diabetes. Additionally, it inhibits the activity of cyclooxygenase-2, which is involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit glucose production in liver cells, and reduce inflammation in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxybenzyl)-2,1,3-benzothiadiazole-4-sulfonamide in lab experiments is its specificity for certain enzymes and signaling pathways. This allows for targeted inhibition and study of these pathways. However, one limitation is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are many future directions for the study of N-(2-methoxybenzyl)-2,1,3-benzothiadiazole-4-sulfonamide. One direction is the development of more potent and selective compounds based on its chemical structure. Another direction is the study of its potential as a therapeutic agent in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Additionally, the development of new diagnostic tools based on its chemical properties is another potential future direction.
Conclusion:
In conclusion, this compound is a promising compound with various scientific research applications. Its unique chemical properties and mechanism of action make it a valuable tool for the study of enzymes and signaling pathways. However, its potential toxicity and side effects must be carefully monitored in lab experiments. There are many future directions for the study of this compound, and it is likely to continue to be an important area of research in medicinal chemistry.

Scientific Research Applications

N-(2-methoxybenzyl)-2,1,3-benzothiadiazole-4-sulfonamide has been studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to have anticancer, antidiabetic, and anti-inflammatory properties. It has also been studied for its potential as a diagnostic agent for Alzheimer's disease.